2-(3-Amino-9-azabicyclo[3.3.1]nonan-9-yl)acetamide

• IUPAC Name: 2-(3-amino-9-azabicyclo[3.3.1]nonan-9-yl)acetamide
• InChI: InChI=1S/C10H19N3O/c11-7-4-8-2-1-3-9(5-7)13(8)6-10(12)14/h7-9H,1-6,11H2,(H2,12,14)
• InChI Key: PJKRLAPFJYZAMF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC(C1)N2CC(=O)N)N
• Molecular Formula: C10H19N3O
• Molecular Weight: 197.28 g/mol

Description

2-(3-Amino-9-azabicyclo[3.3.1]nonan-9-yl)acetamide is a synthetic compound that has been widely used in scientific research. It belongs to the class of bicyclic compounds and has a unique structure that makes it a valuable tool in studying various biological processes.

Mechanism of Action

The mechanism of action of 2-(3-Amino-9-azabicyclo[3.3.1]nonan-9-yl)acetamide is not fully understood. However, it is known to interact with various receptors and enzymes in the body, including the nicotinic acetylcholine receptor and the acetylcholinesterase enzyme. It has been shown to modulate the activity of these proteins, leading to various physiological effects.
Biochemical and Physiological Effects
2-(3-Amino-9-azabicyclo[3.3.1]nonan-9-yl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to enhance cognitive function, improve memory, and increase attention span. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential therapeutic agent for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-Amino-9-azabicyclo[3.3.1]nonan-9-yl)acetamide is its high purity and yield. This makes it a valuable tool for use in scientific research. However, one of the limitations of this compound is its cost, which can be prohibitive for some researchers.

Future Directions

There are many future directions for the use of 2-(3-Amino-9-azabicyclo[3.3.1]nonan-9-yl)acetamide in scientific research. One potential direction is the development of new drugs based on this compound. Another potential direction is the use of this compound in the study of various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, this compound could be used to study the effects of nicotine on the body, as it interacts with the nicotinic acetylcholine receptor. Overall, the future of 2-(3-Amino-9-azabicyclo[3.3.1]nonan-9-yl)acetamide in scientific research is bright, and it is likely to continue to be a valuable tool for many years to come.

Synthesis Methods

The synthesis of 2-(3-Amino-9-azabicyclo[3.3.1]nonan-9-yl)acetamide involves several steps. The starting material is 1,5-cyclooctadiene, which is reacted with sodium azide to form 1-azido-5-cyclooctadiene. This compound is then subjected to a series of reactions to form 2-(3-Amino-9-azabicyclo[3.3.1]nonan-9-yl)acetamide. The final product is obtained in high yield and purity, making it suitable for use in scientific research.

Scientific Research Applications

2-(3-Amino-9-azabicyclo[3.3.1]nonan-9-yl)acetamide has been used in a wide range of scientific research studies. It has been used as a tool to study the structure and function of various biological systems, including the nervous system, cardiovascular system, and immune system. It has also been used in drug discovery and development, as it can be used to screen for potential drug candidates.